N-(4-ethylphenyl)-N-[(2-methoxy-5-methylphenyl)sulfonyl]glycine

• IUPAC Name: 2-(4-ethyl-N-(2-methoxy-5-methylphenyl)sulfonylanilino)acetic acid
• InChI: InChI=1S/C18H21NO5S/c1-4-14-6-8-15(9-7-14)19(12-18(20)21)25(22,23)17-11-13(2)5-10-16(17)24-3/h5-11H,4,12H2,1-3H3,(H,20,21)
• InChI Key: OAPUZMOPMDQRAV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N(CC(=O)O)S(=O)(=O)C2=C(C=CC(=C2)C)OC
• Molecular Formula: C18H21NO5S
• Molecular Weight: 363.4 g/mol

Description

N-(4-ethylphenyl)-N-[(2-methoxy-5-methylphenyl)sulfonyl]glycine, commonly known as EPMS, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. EPMS is a nonsteroidal anti-inflammatory drug (NSAID) that has been shown to exhibit anti-inflammatory and analgesic properties.

Mechanism of Action

EPMS exerts its anti-inflammatory and analgesic effects by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the synthesis of prostaglandins. By inhibiting COX enzymes, EPMS reduces the production of prostaglandins, which are responsible for the inflammatory response and pain sensation. Additionally, EPMS has been shown to modulate the activity of various neurotransmitters, including serotonin and dopamine, which play a role in pain perception and mood regulation.
Biochemical and Physiological Effects:
EPMS has been shown to exhibit various biochemical and physiological effects. In addition to its anti-inflammatory and analgesic properties, EPMS has been shown to modulate the immune system by inhibiting the production of various cytokines, including interleukin-1 (IL-1) and tumor necrosis factor-alpha (TNF-alpha). Additionally, EPMS has been shown to modulate the activity of various neurotransmitters, including serotonin and dopamine, which play a role in pain perception and mood regulation.

Advantages and Limitations for Lab Experiments

EPMS has several advantages for lab experiments, including its ability to modulate the immune system and neurotransmitter activity, making it a potential candidate for the treatment of various inflammatory and pain conditions. However, EPMS has several limitations, including its potential to cause adverse effects, such as gastrointestinal bleeding and renal toxicity, and its limited bioavailability.

Future Directions

Future research on EPMS should focus on its potential applications in various fields, including pharmacology, neuroscience, and immunology. Additionally, future research should focus on developing more efficient synthesis methods for EPMS and improving its bioavailability. Furthermore, future research should focus on elucidating the molecular mechanisms of EPMS and its potential interactions with other drugs and compounds. Finally, future research should focus on developing novel EPMS derivatives with improved efficacy and safety profiles.

Scientific Research Applications

EPMS has been extensively studied for its potential applications in various fields, including pharmacology, neuroscience, and immunology. EPMS has been shown to exhibit anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of various inflammatory disorders and pain conditions. Additionally, EPMS has been shown to modulate the immune system, making it a potential candidate for the treatment of autoimmune diseases.